Cas no 2097899-88-0 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• CAS No: 2097899-88-0
• MF: C₂₁H₂₁NO₃S₂
• MW: 399.526343107224
• CID: 6185901
• PubChem ID: 126852678
• Update Time: 2025-06-12

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• 2097899-88-0
• F6517-2261
• AKOS040699844
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

• Inchi： 1S/C21H21NO3S2/c1-25-16-6-3-2-5-14(16)21(10-11-21)20(24)22-13-15(23)17-8-9-19(27-17)18-7-4-12-26-18/h2-9,12,15,23H,10-11,13H2,1H3,(H,22,24)
• InChI Key： UCFMBZLEFROANL-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(C1(C2C=CC=CC=2OC)CC1)=O)O

Computed Properties

• Exact Mass: 399.09628588g/mol
• Monoisotopic Mass: 399.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 115Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide (CAS No. 2097899-88-0): An Emerging Compound in Pharmaceutical Research

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide (CAS No. 2097899-88-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its intricate molecular framework, combines elements of thienyl and methoxyphenyl groups, making it a promising candidate for various biological studies and drug development initiatives.

The chemical structure of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide is particularly noteworthy. The presence of the thienyl moiety, which is a five-membered aromatic ring containing sulfur, imparts significant electronic and steric properties to the molecule. This structural feature is often associated with enhanced bioavailability and improved pharmacokinetic profiles, which are crucial for the development of effective pharmaceutical agents.

Recent studies have highlighted the potential of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, both of which are critical factors in the pathogenesis of these diseases.

In addition to its neuroprotective properties, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide has also shown promise in cancer research. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that this compound could be a valuable addition to the arsenal of anticancer agents currently under development.

The pharmacological profile of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide has been further elucidated through extensive in vitro and in vivo experiments. In animal models, this compound has been shown to exhibit favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the drug reaches its target site at therapeutic concentrations over an extended period.

Moreover, safety studies have indicated that N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide is well-tolerated at therapeutic doses, with minimal adverse effects observed. This favorable safety profile makes it an attractive candidate for clinical trials and further development as a potential therapeutic agent.

The synthesis of N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2-methoxyphenyl)cyclopropane-1-carboxamide involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The process typically begins with the preparation of the thienyl and methoxyphenyl building blocks, followed by their coupling to form the final product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and commercial applications.

In conclusion, N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(methoxyphenyl)cyclopropane-carboxamide (CAS No. 2097899-88-0) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge, paving the way for innovative treatments for various diseases.